![molecular formula C20H31FN2O B6102071 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol](/img/structure/B6102071.png)
2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that is widely used in scientific research. This compound is known for its potential therapeutic effects and has been used in various studies to understand its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves its binding to the 5-HT7 receptor and inhibiting its activity. This results in the modulation of various physiological processes that are regulated by this receptor. The exact mechanism of action of this compound is still under investigation, and further studies are required to understand its full potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still under investigation. However, studies have shown that this compound has potential therapeutic effects for various disorders such as depression, anxiety, and schizophrenia. It is also known to modulate circadian rhythm, learning, and memory.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments include its potential therapeutic effects, selectivity for the 5-HT7 receptor, and its availability. However, the limitations of using this compound include its potential toxicity, limited understanding of its mechanism of action, and the need for further studies to understand its full potential.
Future Directions
For research on 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol include understanding its potential therapeutic effects for various disorders, developing more selective and potent compounds for the 5-HT7 receptor, and investigating its mechanism of action in more detail. Other areas of research include the development of new analytical techniques for the detection and quantification of this compound and its metabolites, as well as the investigation of its potential toxicity and side effects.
Synthesis Methods
The synthesis of 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the reaction of 2-fluorobenzyl chloride with cycloheptylamine in the presence of sodium hydroxide. The resulting product is then treated with piperazine and ethanol to obtain the final product. The purity of the compound is verified using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has been extensively used in scientific research for its potential therapeutic effects. It is known to act as a selective antagonist of the 5-HT7 receptor, which is involved in various physiological processes such as circadian rhythm, learning, and memory. This compound has been used in various studies to understand the role of the 5-HT7 receptor in these processes and to develop potential therapeutic agents for various disorders.
properties
IUPAC Name |
2-[4-cycloheptyl-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31FN2O/c21-20-10-6-5-7-17(20)15-22-12-13-23(16-19(22)11-14-24)18-8-3-1-2-4-9-18/h5-7,10,18-19,24H,1-4,8-9,11-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTSJRMDBFVTSHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CCN(C(C2)CCO)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.